Cas no 2137845-57-7 (tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine-1'-carboxylate)
tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine-1'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine-1'-carboxylate
- tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate
- 2137845-57-7
- EN300-1076831
-
- Inchi: 1S/C17H26N2O3/c1-12-9-17(14-13(5-7-18-17)6-8-21-14)11-19(10-12)15(20)22-16(2,3)4/h6,8,12,18H,5,7,9-11H2,1-4H3
- InChI Key: FBCRGAFWXAYQST-UHFFFAOYSA-N
- SMILES: O1C=CC2CCNC3(C1=2)CN(C(=O)OC(C)(C)C)CC(C)C3
Computed Properties
- Exact Mass: 306.19434270g/mol
- Monoisotopic Mass: 306.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.7Ų
tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine-1'-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1076831-0.05g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 95% | 0.05g |
$1129.0 | 2023-10-28 | |
| Enamine | EN300-1076831-0.1g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 95% | 0.1g |
$1183.0 | 2023-10-28 | |
| Enamine | EN300-1076831-0.25g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 95% | 0.25g |
$1235.0 | 2023-10-28 | |
| Enamine | EN300-1076831-0.5g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 95% | 0.5g |
$1289.0 | 2023-10-28 | |
| Enamine | EN300-1076831-1.0g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 1g |
$1643.0 | 2023-06-10 | ||
| Enamine | EN300-1076831-2.5g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 95% | 2.5g |
$2631.0 | 2023-10-28 | |
| Enamine | EN300-1076831-5.0g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 5g |
$4764.0 | 2023-06-10 | ||
| Enamine | EN300-1076831-10.0g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 10g |
$7065.0 | 2023-06-10 | ||
| Enamine | EN300-1076831-1g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 95% | 1g |
$1343.0 | 2023-10-28 | |
| Enamine | EN300-1076831-5g |
tert-butyl 5'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]-1'-carboxylate |
2137845-57-7 | 95% | 5g |
$3894.0 | 2023-10-28 |
tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine-1'-carboxylate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine-1'-carboxylate
Introduction to tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate (CAS No. 2137845-57-7)
tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate (CAS No. 2137845-57-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of a spiro junction where two rings share a single atom. The spirofuranopyridine core of this molecule is particularly noteworthy for its ability to modulate various biological processes.
The chemical structure of tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate includes a tert-butyl group attached to the carboxylate moiety, which provides steric protection and enhances the stability of the compound. The 5'-methyl substitution on the piperidine ring further contributes to the overall conformational flexibility and binding affinity of the molecule. These structural elements collectively make this compound a promising candidate for drug development.
Recent research has focused on the pharmacological properties of tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of specific kinases, which are key regulators of cell signaling pathways implicated in cancer progression.
In addition to its potential as an anticancer agent, tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate has also shown promise in treating neurodegenerative diseases. Preclinical studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. These findings suggest that this compound could be a valuable therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate involves several intricate steps that require precise control over reaction conditions. One common approach is to start with a suitably functionalized pyridine derivative and undergo a series of transformations to introduce the spirofuranopyridine core and the piperidine ring. The tert-butyl group is typically introduced at a later stage through a carboxylation reaction followed by esterification.
The physicochemical properties of tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate have been extensively characterized. It is a solid at room temperature with a molecular weight of approximately 409 g/mol. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), but exhibits limited solubility in water. These properties are crucial for optimizing its formulation and delivery in pharmaceutical applications.
To further understand the biological activity of tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate, researchers have conducted extensive in vitro and in vivo studies. In cell-based assays, this compound has been shown to effectively inhibit the proliferation of various cancer cell lines while demonstrating minimal cytotoxicity towards normal cells. Animal models have also confirmed its efficacy in reducing tumor growth and improving survival rates.
The safety profile of tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.
In conclusion, tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine-1'-carboxylate (CAS No. 2137845-57-7) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.
2137845-57-7 (tert-butyl 5'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine-1'-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)